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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butan-2-ol

CAS No.: 223554-16-3

Cat. No.: B3040646

Get Quote

Executive Summary: The "Halogen Rule"
Immediate Action Required: 4-(4-Bromophenyl)butan-2-ol contains a bromine substituent.[1]

It MUST be classified and disposed of as Halogenated Organic Waste.

CRITICAL PROHIBITION: Do NOT pour this substance into standard "Non-Halogenated" (often

red) solvent waste containers.[1] Doing so contaminates the entire waste stream, rendering it

unsuitable for standard fuel blending incineration and necessitating expensive high-

temperature incineration with acid gas scrubbing.[1]

Chemical Profile & Hazard Identification
To manage disposal effectively, we must first understand the physicochemical properties that

dictate safety protocols.
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Property Specification Operational Implication

Chemical Structure
Secondary alcohol with aryl

bromide

Lipophilic; limited water

solubility.[1]

Halogen Content Bromine (Br)

Disposal Driver: Generates

Hydrogen Bromide (HBr) gas

upon combustion.[1]

Flammability
Combustible Liquid (Est.[2] FP

> 90°C)

Treat as Flammable for

segregation purposes.

Reactivity Secondary Alcohol

Incompatible with Strong

Oxidizers (e.g., Nitric Acid,

Chromic Acid).[1]

Toxicity Irritant (Skin/Eye/Respiratory)
Standard PPE (Nitrile gloves,

goggles) required.[1]

The Mechanism of Hazard
The presence of the bromine atom on the phenyl ring is the defining characteristic for disposal.

When incinerated in standard facilities lacking scrubbers, this compound releases corrosive

hydrogen bromide (HBr) gas. Consequently, regulatory bodies (EPA/RCRA) and waste

management facilities require strict segregation of halogenated organics from non-halogenated

fuel-blending streams [1].[1]

Pre-Disposal Segregation Strategy
Effective waste management begins at the bench. You must segregate this chemical based on

its Halogenated status and Chemical Compatibility.[1]

Compatibility Logic
Do Not Mix With: Strong oxidizing agents (peroxides, permanganates, nitric acid).[1] The

secondary alcohol group is susceptible to oxidation, which is exothermic and can pressurize

waste containers [2].
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Do Not Mix With: Aqueous acidic waste.[1] Keep organic streams separate from aqueous

streams to prevent phase separation and unpredictable hydrolysis.

Visual Workflow: Waste Stream Decision Tree
The following logic gate ensures the compound ends up in the correct regulatory stream.

Waste Generation:
4-(4-Bromophenyl)butan-2-ol

Contains Halogens (F, Cl, Br, I)?

STREAM A: Halogenated Organics
(High Temp Incineration)

YES (Bromine)

STREAM B: Non-Halogenated
(Fuel Blending)

NO

Physical State?

Liquid/Solution

Solid Hazardous Waste
(Debris/Wipes)

Absorbed/Solid

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated organic waste. Note that the presence of

Bromine forces the waste into the "Halogenated" stream regardless of the solvent it is

dissolved in.[1]

The Disposal Protocol (Step-by-Step)
This protocol is designed to meet EPA standards (40 CFR 261) and ensure lab safety.
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Phase 1: Preparation
PPE Donning: Wear nitrile gloves (0.11 mm minimum thickness), safety goggles, and a

flame-resistant lab coat.[1]

Container Selection: Use a chemically resistant container. High-Density Polyethylene

(HDPE) or Amber Glass are preferred.[1] Avoid metal containers if the waste is acidic or has

been sitting for long periods (potential HBr formation).

Phase 2: Collection & Labeling
Verify Contents: Ensure the waste container is free of oxidizers.

Transfer: Pour the 4-(4-Bromophenyl)butan-2-ol (or its solution) into the container using a

funnel to prevent spillage.

Labeling (Critical):

Attach a hazardous waste tag immediately.

Constituents: List "4-(4-Bromophenyl)butan-2-ol" and any co-solvents (e.g.,

"Dichloromethane" or "Ethyl Acetate").

Hazard Checkboxes: Check "Flammable," "Toxic," and "Halogenated."[1]

Phase 3: Storage & Pickup
Secondary Containment: Place the waste bottle in a secondary tray (polypropylene) to catch

leaks.

Cap Management: Keep the cap tightly closed unless adding waste. Do not leave funnels in

the bottle.

90-Day Rule: Request a pickup from your EHS department before the 90-day accumulation

limit (standard for Small Quantity Generators) [3].

Spill Response Procedure
In the event of a benchtop spill, follow this containment workflow.
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1. ALERT
Notify personnel

2. ASSESS
Volume > 100mL?

EVACUATE LAB
Call EHS/EmergencyYES (Major Spill)

3. PPE
Gloves, Goggles, Coat

NO (Minor Spill)
4. CONTAIN

Use Absorbent Pads/Vermiculite
5. COLLECT

Scoop into Bag/Jar
6. LABEL

'Debris from Halogenated Spill'
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Figure 2: Immediate response workflow for minor laboratory spills of brominated alcohols.

Cleanup Specifics:

Absorbent: Use vermiculite, sand, or universal absorbent pads.[1]

Decontamination: Wipe the surface with a mild detergent and water after bulk removal.

Disposal of Debris: All contaminated gloves and pads must be disposed of as Solid

Hazardous Waste (Halogenated), not regular trash.[1]

Regulatory & Compliance Context
Understanding the regulatory framework ensures long-term compliance.[1]

EPA Waste Codes: While 4-(4-Bromophenyl)butan-2-ol is not explicitly P- or U-listed, it

contributes to the toxicity characteristic.[1] If spent solvents like Methylene Chloride were

used in the process, the mixture carries F002 (Spent Halogenated Solvents) codes [3].[3]

Halogen Load: Waste vendors charge significantly more for halogenated streams because

they cannot be used for energy recovery (fuel blending) without damaging standard

incinerators. Proper segregation saves your facility money.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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